Cas no 1806346-99-5 (Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate
• CAS No: 1806346-99-5
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4944449
• Update Time: 2025-06-14

Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO2S/c1-2-18-9(17)5-7-3-4-8(6-16)11(19)10(7)12(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： AXHPMTVLQPBIEX-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(CC(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate (CAS No. 1806346-99-5)

Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate (CAS No. 1806346-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenylacetate backbone with functional groups such as cyano, mercapto, and trifluoromethyl, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds in modern therapeutics.

The compound's CAS number 1806346-99-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its ethyl ester moiety enhances solubility, while the cyano group and thiol (-SH) functionality offer reactive sites for further derivatization. These attributes align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly methods to produce high-value intermediates.

In recent years, the pharmaceutical industry has prioritized fluorinated compounds due to their metabolic stability and bioavailability. Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate fits this niche, with its trifluoromethyl group contributing to enhanced lipophilicity—a key factor in optimizing drug candidates. Online searches for "trifluoromethyl phenylacetate derivatives" and "cyano-thiol building blocks" reflect growing interest in such scaffolds for targeted drug delivery systems.

From a synthetic perspective, this compound is often explored in cross-coupling reactions and click chemistry, methodologies frequently discussed in AI-driven drug design forums. Its mercapto group enables conjugation with gold nanoparticles or other metal surfaces, a feature relevant to nanomedicine applications. Laboratories focusing on high-throughput screening also value its modular structure for combinatorial libraries.

Environmental and regulatory considerations further highlight its appeal. Unlike traditional halogenated compounds, the trifluoromethyl group in CAS 1806346-99-5 exhibits lower toxicity profiles, aligning with global shifts toward safer chemical alternatives. This positions it as a candidate for biodegradable agrochemicals—a hot topic in sustainability-driven research.

In summary, Ethyl 4-cyano-3-mercapto-2-(trifluoromethyl)phenylacetate represents a convergence of innovation in medicinal chemistry and material science. Its multifaceted reactivity and compliance with green chemistry principles ensure its relevance in cutting-edge applications, from precision medicine to smart materials.